Bis(trimethylsilyl)acetylene
Bis(trimethylsilyl)acetylene
Bis(trimethylsilyl)acetylene (BTMSA) participates as nucleophile in Friedel-Crafts type acylations and alkylations. BTMSA undergoes rhodium catalyzed addition reaction with diarylacetylenes. It undergoes cycloaddition with 1,5-hexadiynes in the presence of CpCo(CO)2 (Cp=cyclopentadienyl) to form benzocyclobutenes. Structure of BTMSA was characterized by a centre of inversion present on triple bond (length=1.208Å). TiCl4-Et2AlCl catalyzed Diels-Alder reaction of BTMSA with norbornadiene has been reported.
Brand Name:
Vulcanchem
CAS No.:
14630-40-1
VCID:
VC21127960
InChI:
InChI=1S/C8H18Si2/c1-9(2,3)7-8-10(4,5)6/h1-6H3
SMILES:
C[Si](C)(C)C#C[Si](C)(C)C
Molecular Formula:
C8H18Si2
Molecular Weight:
170.4 g/mol
Bis(trimethylsilyl)acetylene
CAS No.: 14630-40-1
Cat. No.: VC21127960
Molecular Formula: C8H18Si2
Molecular Weight: 170.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bis(trimethylsilyl)acetylene (BTMSA) participates as nucleophile in Friedel-Crafts type acylations and alkylations. BTMSA undergoes rhodium catalyzed addition reaction with diarylacetylenes. It undergoes cycloaddition with 1,5-hexadiynes in the presence of CpCo(CO)2 (Cp=cyclopentadienyl) to form benzocyclobutenes. Structure of BTMSA was characterized by a centre of inversion present on triple bond (length=1.208Å). TiCl4-Et2AlCl catalyzed Diels-Alder reaction of BTMSA with norbornadiene has been reported. |
|---|---|
| CAS No. | 14630-40-1 |
| Molecular Formula | C8H18Si2 |
| Molecular Weight | 170.4 g/mol |
| IUPAC Name | trimethyl(2-trimethylsilylethynyl)silane |
| Standard InChI | InChI=1S/C8H18Si2/c1-9(2,3)7-8-10(4,5)6/h1-6H3 |
| Standard InChI Key | ZDWYFWIBTZJGOR-UHFFFAOYSA-N |
| SMILES | C[Si](C)(C)C#C[Si](C)(C)C |
| Canonical SMILES | C[Si](C)(C)C#C[Si](C)(C)C |
| Boiling Point | 134.0 °C |
| Melting Point | 26.0 °C |
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